Cas no 2228185-81-5 (N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine
• CAS No: 2228185-81-5
• MF: C₁₅H₁₇NS
• MW: 243.36718249321
• CID: 5951813
• PubChem ID: 165693750
• Update Time: 2025-06-08

N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine
• N-methyl-1-[(5-phenylthiophen-2-yl)methyl]cyclopropan-1-amine
• EN300-1876794
• 2228185-81-5

• Inchi： 1S/C15H17NS/c1-16-15(9-10-15)11-13-7-8-14(17-13)12-5-3-2-4-6-12/h2-8,16H,9-11H2,1H3
• InChI Key： NDVRNQWOSTXYHB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1CC1(CC1)NC

Computed Properties

• Exact Mass: 243.10817072g/mol
• Monoisotopic Mass: 243.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3Ų

Additional information on N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine

N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine (CAS No. 2228185-81-5): A Comprehensive Overview

N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine (CAS No. 2228185-81-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine.

Chemical Structure and Properties

N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine is a cyclic amine derivative with a distinctive molecular structure. The compound consists of a cyclopropane ring substituted with a methyl group and a 5-phenylthiophenylmethyl group. The cyclopropane ring, known for its high ring strain, imparts unique chemical reactivity and physical properties to the molecule. The presence of the phenylthiophene moiety adds aromatic character and enhances the compound's lipophilicity, which can influence its biological activity.

The molecular formula of N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine is C₁₆H₁₇NS, and its molecular weight is approximately 263.37 g/mol. The compound is typically synthesized through multi-step processes involving the coupling of thiophene derivatives with cyclopropane precursors, followed by N-methylation. These synthetic routes are crucial for producing high-purity compounds suitable for further research and development.

Synthesis Methods

The synthesis of N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine has been explored using various methodologies to optimize yield and purity. One common approach involves the reaction of 5-bromothiophene with a cyclopropylmagnesium bromide to form the corresponding cyclopropylthiophene derivative. Subsequent N-methylation using methyl iodide in the presence of a base such as potassium carbonate yields the final product.

Recent advancements in catalytic methods have also been reported, utilizing palladium-catalyzed cross-coupling reactions to improve the efficiency and selectivity of the synthesis process. These methods not only enhance the yield but also reduce the formation of side products, making them highly desirable for large-scale production.

Biological Activities

N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-amine has shown promising biological activities in several preclinical studies. One of its key properties is its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. This makes it a potential candidate for treating neurological disorders such as depression and anxiety.

In vitro studies have demonstrated that N-methyl-1-(5-phenylthiophen-2-yl)methylcyclopropan-1-am ine exhibits potent binding affinity to serotonin transporter (SERT) and dopamine transporter (DAT) proteins. These interactions can lead to increased levels of neurotransmitters in synaptic clefts, thereby enhancing neural signaling pathways associated with mood regulation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-methyl - 1 - ( 5 - phen yl thi oph en - 2 - yl ) meth ylc yc lo pro pan - 1 - amine in human subjects. Preliminary results indicate that it is well-tolerated at therapeutic doses and shows significant improvements in symptoms of depression and anxiety compared to placebo.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and ongoing research on N-m eth yl - 1 - ( 5 - phen yl thi oph en - 2 - yl ) meth ylc yc lo pro pan - 1 - amine reflects this dynamic nature. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. For instance, prodrug strategies have been explored to improve solubility and stability, making the compound more suitable for oral administration.

In addition to its potential as an antidepressant, there is growing interest in investigating the broader therapeutic applications of N-m eth yl - 1 - ( 5 - phen yl thi oph en - 2 - yl ) meth ylc yc lo pro pan - 1 - amine strong>. Researchers are exploring its effects on other neurological conditions such as Parkinson's disease and Alzheimer's disease. Preliminary findings suggest that it may have neuroprotective properties that could be beneficial in these conditions.

Conclusion

< strong >N-m eth yl - 1 - ( 5 - phen yl thi oph en - 2 - yl ) meth ylc yc lo pro pan - 1 - amine strong > (CAS No. 2228185–81–5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various neurological disorders. p > article > response >